Cas no 14753-05-0 (1-Chloro-2-methylpentane)
1-Chloro-2-methylpentane (CAS: 3523-93-9) is a halogenated hydrocarbon with the molecular formula C6H13Cl. This clear, colorless liquid is characterized by its branched-chain structure, featuring a chlorine atom at the primary carbon and a methyl group at the secondary position. It serves as a versatile intermediate in organic synthesis, particularly in nucleophilic substitution reactions and Grignard reagent preparations. The compound's moderate reactivity and stability make it suitable for controlled alkylation processes in pharmaceutical and agrochemical applications. Its well-defined structure ensures predictable reaction pathways, while the branched alkyl chain contributes to solubility in common organic solvents. The product is typically stored under inert conditions to maintain purity, with a boiling point of approximately 115-117°C.

1-Chloro-2-methylpentane structure
Product name:1-Chloro-2-methylpentane
1-Chloro-2-methylpentane Chemical and Physical Properties
Names and Identifiers
-
- 1-Chloro-2-methylpentane
- 6-nitrooctacyclo[10.6.6.63,10.02,11.04,9.013,18.019,24.025,30]triaconta-4,6,8,13,15,17,19,21,23,25,27,29-dodecaene(non-preferred name)
- 2-METHYLPENTYL CHLORIDE
- Pentane, 1-chloro-2-methyl
- 1-chloro-2-methyl-pentane
- Pentane, 1-chloro-2-methyl-
- SLBTUZZYJLBZQV-UHFFFAOYSA-N
- EN300-61698
- 128399-28-0
- BS-20615
- SCHEMBL1286260
- DTXSID20335907
- D89415
- MFCD00053236
- AKOS009157400
- 14753-05-0
- DTXCID30286996
- 679-658-1
-
- MDL: MFCD00053236
- Inchi: 1S/C6H13Cl/c1-3-4-6(2)5-7/h6H,3-5H2,1-2H3
- InChI Key: SLBTUZZYJLBZQV-UHFFFAOYSA-N
- SMILES: ClC([H])([H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 120.0705781g/mol
- Monoisotopic Mass: 120.0705781g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 35.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 3
Experimental Properties
- Density: 0.8700
- Melting Point: -35.1°C (estimate)
- Boiling Point: 120°C(lit.)
- Refractive Index: 1.4190-1.4220
1-Chloro-2-methylpentane Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H226-H315-H319
- Warning Statement: P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- Hazardous Material transportation number:1993
- PackingGroup:III
- HazardClass:3
1-Chloro-2-methylpentane Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-61698-0.5g |
1-chloro-2-methylpentane |
14753-05-0 | 0.5g |
$658.0 | 2023-02-13 | ||
Chemenu | CM394359-25g |
1-Chloro-2-methylpentane |
14753-05-0 | 95%+ | 25g |
$208 | 2023-02-02 | |
Apollo Scientific | OR923251-1g |
1-Chloro-2-methylpentane |
14753-05-0 | 98% | 1g |
£30.00 | 2025-02-20 | |
eNovation Chemicals LLC | D758598-25g |
Pentane, 1-chloro-2-methyl- |
14753-05-0 | 98.0% | 25g |
$625 | 2024-06-08 | |
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C1476-5G |
1-Chloro-2-methylpentane |
14753-05-0 | >98.0%(GC) | 5g |
¥290.00 | 2024-04-17 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153663-1g |
1-Chloro-2-methylpentane |
14753-05-0 | >98.0%(GC) | 1g |
¥128.90 | 2023-09-03 | |
Enamine | EN300-61698-0.1g |
1-chloro-2-methylpentane |
14753-05-0 | 0.1g |
$603.0 | 2023-02-13 | ||
abcr | AB139814-5 g |
1-Chloro-2-methylpentane, 98%; . |
14753-05-0 | 98% | 5g |
€110.70 | 2023-05-09 | |
1PlusChem | 1P000YIZ-5g |
Pentane, 1-chloro-2-methyl- |
14753-05-0 | >98.0%(GC) | 5g |
$23.00 | 2025-02-18 | |
Ambeed | A708054-25g |
1-Chloro-2-methylpentane |
14753-05-0 | 98% | 25g |
$138.0 | 2024-08-03 |
1-Chloro-2-methylpentane Related Literature
-
Matthew R. Sullivan,Bruce C. Gibb Org. Biomol. Chem. 2015 13 1869
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:14753-05-0)1-Chloro-2-methylpentane

Purity:99%
Quantity:25g
Price ($):180.0